Cas no 2418693-91-9 (tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418693-91-9
• MF: C₁₈H₂₉N₃O₂S
• MW: 351.506763219833
• CID: 5678083
• PubChem ID: 165774643
• Update Time: 2025-10-30

tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630374
• 2418693-91-9
• tert-butyl 4-[(3-amino-2,4-dimethyl-5-sulfanylphenyl)methyl]piperazine-1-carboxylate
• tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H29N3O2S/c1-12-14(10-15(24)13(2)16(12)19)11-20-6-8-21(9-7-20)17(22)23-18(3,4)5/h10,24H,6-9,11,19H2,1-5H3
• InChI Key： NKACCXGLTQCIKO-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C(C)=C(C=1)CN1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 351.19804835g/mol
• Monoisotopic Mass: 351.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate

tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate, identified by the CAS number 2418693-91-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a tert-butyl group and a phenyl ring containing amino, methyl, and sulfanyl groups. The combination of these functional groups makes it a versatile compound for research and development in fields such as drug discovery, materials science, and analytical chemistry.

Recent studies have highlighted the importance of tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for constructing bioactive molecules with potential anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the sulfanyl group (SH) in the phenyl ring contributes to its redox activity, making it a promising candidate for antioxidant studies. Additionally, the amino group provides opportunities for further functionalization, enabling the creation of hybrid molecules with enhanced biological activity.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only simplifies the synthetic pathway but also aligns with green chemistry principles by reducing reaction time and energy consumption. The structural characterization of the compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring high purity and structural integrity.

The application of tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate extends beyond pharmaceuticals. It has shown potential in materials science as a precursor for constructing advanced materials with tailored properties. For instance, its ability to form coordination complexes with metal ions makes it a valuable component in the development of metallopolymers and catalysts. Recent research has also explored its use in sensor technology, where its redox properties enable the detection of environmental pollutants such as heavy metals and organic contaminants.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are critical considerations for its large-scale application. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into industrial processes without posing significant risks to ecosystems. However, further investigations are required to fully understand its long-term environmental impact and to develop strategies for minimizing waste generation during its synthesis and use.

In conclusion, tert-butyl 4-(3-amino-2,4-dimethyl-5-sulfanylphenyl)methylpiperazine-1-carboxylate represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing challenges in medicine, materials science, and environmental protection.